Cas no 59863-15-9 (Bis(N,N,N-trimethylhexan-1-aminium) sulfate)

• Product Name: Bis(N,N,N-trimethylhexan-1-aminium) sulfate
• CAS No: 59863-15-9
• MF: C₁₈H₄₄N₂O₄S
• MW: 384.617964744568
• CID: 2834453
• PubChem ID: 20254514
• Update Time: 2025-04-21

Bis(N,N,N-trimethylhexan-1-aminium) sulfate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10701034
• 59863-15-9
• Bis(N,N,N-trimethylhexan-1-aminium) sulfate
• DTXSID20604185

• Inchi： 1S/2C9H22N.H2O4S/c2*1-5-6-7-8-9-10(2,3)4;1-5(2,3)4/h2*5-9H2,1-4H3;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： ZDLAOUDNAZOOCS-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])[O-].[N+](C)(C)(C)CCCCCC.[N+](C)(C)(C)CCCCCC

Computed Properties

• Exact Mass: 384.30217906Da
• Monoisotopic Mass: 384.30217906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 134
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6Ų